Cas no 1115963-72-8 (4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid)

• Product Name: 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid
• CAS No: 1115963-72-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD08061048
• CID: 2952649
• PubChem ID: 42553350
• Update Time: 2025-06-11

4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-乙基-1,2,4-氧杂二唑5-基苯甲酸
• 4-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)BENZOIC ACID
• 4-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)BENZOICACID
• 4-(3-Ethyl-1,2,4-oxadiazol-5-yl)benzoic acid, AldrichCPR
• SCHEMBL2452288
• AS-8765
• CS-0321329
• 1115963-72-8
• AKOS012222104
• MFCD08061048
• 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid

• MDL： MFCD08061048
• Inchi： 1S/C11H10N2O3/c1-2-9-12-10(16-13-9)7-3-5-8(6-4-7)11(14)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： AXOPVHRULGUSFG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2)=NC(CC)=N1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid

Recent Advances in the Study of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid (CAS: 1115963-72-8)

4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid (CAS: 1115963-72-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

The compound's structure, characterized by an oxadiazole ring linked to a benzoic acid moiety, confers distinct electronic and steric properties that make it an attractive candidate for medicinal chemistry. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, as well as investigating its interactions with biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its kinase inhibitory properties, this compound has also been investigated for its role in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that derivatives of 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid showed selective binding to specific GPCR subtypes, opening new avenues for the development of targeted therapies for neurological disorders. The study utilized molecular docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further preclinical studies.

Another area of interest is the compound's potential application in cancer therapy. A 2024 study in ACS Chemical Biology revealed that 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid derivatives could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The researchers employed high-throughput screening and proteomic analysis to identify the underlying mechanisms, which involved the compound's ability to interfere with energy metabolism pathways. These findings underscore its promise as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound into the next stages of drug development.

In conclusion, 4-(3-Ethyl-1,2,4-oxadiazol-5-YL)benzoic acid (CAS: 1115963-72-8) represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities and modular chemical structure make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical translation.